Metal alkoxide-derived Co@NC/NCNS as a highly efficient bifunctional oxygen electrocatalyst†

Chemical Communications Pub Date: 2021-02-13 DOI: 10.1039/D1CC00431J

Abstract

A promising bifunctional catalyst integrating Co@NC units and porous structure carbon nanosheets (Co@NC/NCNS) is in situ prepared by the calcination and subsequent acid etching of a mixture containing metal alkoxide and melamine. Benefiting from the synergism among the active sites and porous structure, the optimal Co@NC/NCNS-800 exhibits superior activity for the ORR/OER.

Graphical abstract: Metal alkoxide-derived Co@NC/NCNS as a highly efficient bifunctional oxygen electrocatalyst
Metal alkoxide-derived Co@NC/NCNS as a highly efficient bifunctional oxygen electrocatalyst†
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